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An In-Depth Technical Guide to the Core Properties of Piperazine-1-sulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piperazine-1-sulfonamide is a foundational heterocyclic compound that serves as a critical
structural motif and versatile building block in modern medicinal chemistry. Its unique
combination of a piperazine ring, which imparts favorable pharmacokinetic properties such as
aqueous solubility and basicity, with a sulfonamide group, a well-established pharmacophore,
makes it a privileged scaffold in drug design. This technical guide provides a comprehensive
overview of the core properties of Piperazine-1-sulfonamide, covering its chemical identity,
physicochemical characteristics, spectroscopic profile, synthesis, and applications. The content
is structured to deliver not only factual data but also field-proven insights into its handling and
strategic use in the development of novel therapeutics, from HIV protease inhibitors to agents
targeting neurodegenerative diseases. All claims are supported by authoritative references to
ensure scientific integrity and trustworthiness.
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Introduction: The Strategic Importance of the
Piperazine Sulfonamide Scaffold

The confluence of the piperazine heterocycle and the sulfonamide functional group creates a
molecular scaffold of significant interest in drug discovery. The piperazine moiety, a six-
membered ring containing two nitrogen atoms at opposite positions, is prevalent in numerous
approved drugs, valued for its ability to improve solubility and introduce a basic center that can
be protonated at physiological pH.[1] This feature is often exploited to modulate a compound's
absorption, distribution, metabolism, and excretion (ADME) profile.

Concurrently, the sulfonamide group (-SO2NH2) is a classic pharmacophore, famous for its role
in the first synthetic antimicrobial agents (sulfa drugs) and now integral to a wide array of
therapeutics, including diuretics, anticonvulsants, and enzyme inhibitors.[2] The combination of
these two moieties in Piperazine-1-sulfonamide results in a molecule that is not merely a sum
of its parts, but a versatile platform for creating compounds with diverse biological activities,
including antiviral, antibacterial, and anticancer properties.[3][4][5] This guide serves as a
foundational resource for scientists aiming to leverage the unique properties of this scaffold in
their research and development endeavors.

Chemical Identity and Physicochemical Properties

A precise understanding of a molecule's fundamental properties is the bedrock of its successful
application in research. Piperazine-1-sulfonamide is identified by its unique chemical
structure and a consistent set of physicochemical parameters that dictate its behavior in
chemical and biological systems.

Chemical Structure

The structure consists of a central piperazine ring where one nitrogen atom is bonded to a
sulfonamide group. The second nitrogen remains a secondary amine, providing a key site for
further chemical modification.

Caption: 2D Structure of Piperazine-1-sulfonamide.

Core Identifiers and Properties
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The fundamental identifiers and computed physicochemical properties of Piperazine-1-
sulfonamide are summarized below. These values are crucial for predicting its behavior in
various solvents, its ability to cross biological membranes, and its potential for forming
intermolecular interactions.

Property Value Source(s)
IUPAC Name piperazine-1-sulfonamide [6]
CAS Number 5906-30-9 [6][71[8]
Molecular Formula CaH11N302S [71[8]
Molecular Weight 165.22 g/mol [6]
SMILES C1CN(CCN1)S(=0)(=O)N [6][7]
XLogP3-AA -1.8t0-1.9 [6][7]
Topological Polar Surface Area

(TPSA) 75.43 A2 [7]
Hydrogen Bond Donors 2 [6]
Hydrogen Bond Acceptors 5 [6]
Rotatable Bonds 1 [6]

) ~8-9 (Piperazine NH), ~10-11
pKa (Predicted) ) N/A
(Sulfonamide NH)

Solubility Freely soluble in water [9][10]

Note on pKa: While experimental pKa values for Piperazine-1-sulfonamide are not readily
available in the cited literature, predictions can be made based on its parent structures. The
secondary amine on the piperazine ring is expected to have a pKa slightly lower than that of
piperazine itself (pKaz = 9.73) due to the electron-withdrawing effect of the sulfonamide group.
[9][11] The sulfonamide N-H is weakly acidic, with a pKa typically in the range of 10-11.

Spectroscopic and Analytical Characterization
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Structural confirmation and purity assessment are paramount. The following section outlines
the expected spectroscopic signatures for Piperazine-1-sulfonamide and provides a general
protocol for its analysis.

Expected Spectroscopic Data

e 1H NMR (Proton NMR): The proton NMR spectrum is expected to show distinct signals for
the different types of protons. In a solvent like DMSO-ds, one would anticipate:

o Two multiplets (likely triplets) corresponding to the four axial and four equatorial protons of
the piperazine ring CHz groups, typically in the range of & 2.5-3.5 ppm.

o Abroad singlet for the secondary amine (N-H) proton.
o Abroad singlet for the two protons of the sulfonamide (-SOz2NHz) group.

e 13C NMR (Carbon NMR): The carbon spectrum will be simpler, likely showing one or two
signals for the chemically equivalent or nearly equivalent CHz carbons of the piperazine ring,
typically in the range of & 40-50 ppm.[12]

e Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of key functional groups.
Expected characteristic absorption bands include:

o N-H Stretching: Moderate to strong bands around 3200-3400 cm~! for the N-H bonds of
the amine and sulfonamide.

o S=0 Stretching: Two strong, characteristic bands for the symmetric and asymmetric
stretching of the sulfonyl group (S=0) at approximately 1160 cm~* and 1350 cm™1,
respectively.[4]

o C-N Stretching: Bands in the fingerprint region corresponding to the C-N bonds of the
piperazine ring.

e Mass Spectrometry (MS): Electrospray ionization (ESI) in positive mode is expected to show
a prominent protonated molecular ion [M+H]* at an m/z of approximately 166.06. Tandem
MS (MS/MS) would likely show fragmentation patterns involving the cleavage of C-N bonds
within and adjacent to the piperazine ring.[13][14]
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Experimental Protocol: General Spectroscopic Analysis

This self-validating protocol ensures reproducible and accurate characterization.
e Sample Preparation:

o For NMR, dissolve 5-10 mg of Piperazine-1-sulfonamide in ~0.7 mL of a suitable
deuterated solvent (e.g., DMSO-ds, D20) in a 5 mm NMR tube. Add tetramethylsilane
(TMS) as an internal standard (6 0.00 ppm).[12]

o For IR, prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder
and pressing it into a thin disk, or analyze as a thin film if it is an oil.

o For MS, prepare a dilute solution (~1 mg/mL) of the sample in a suitable solvent like
methanol or acetonitrile, with 0.1% formic acid to facilitate protonation.

o Data Acquisition:

o Acquire *H and 3C NMR spectra on a spectrometer operating at a standard frequency
(e.g., 400 MHz).

o Record the IR spectrum over the range of 4000-400 cm~2.

o Infuse the sample solution into the ESI source of the mass spectrometer and acquire data
in positive ion mode.

o Data Analysis & Validation:

o Process the NMR data, integrating signals and assigning chemical shifts relative to the
internal standard.

o Analyze the IR spectrum, identifying key absorption bands and comparing them to known
values for sulfonamides and piperazines.[15]

o Confirm the molecular weight from the [M+H]* peak in the mass spectrum and analyze
fragmentation patterns to further validate the structure.

Synthesis and Reactivity
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Piperazine-1-sulfonamide can be synthesized through straightforward sulfonylation chemistry.
Its reactivity is dominated by the nucleophilicity of the secondary amine, making it an ideal
starting point for further elaboration.

General Synthetic Approach

A common and logical method for synthesizing N-substituted piperazine sulfonamides involves
the reaction of a piperazine derivative with a sulfonyl chloride in the presence of a base.[16]
For the parent compound, this can be achieved by reacting an excess of piperazine with
sulfamoyl chloride. The use of excess piperazine serves both as a nucleophile and a base to
guench the HCI byproduct, minimizing the formation of the disubstituted product.

rperazine Piperazine-1-sulfonamide
(Excess)
Reaction
Sulfamoyl Chloride . .
[ (CISO2NH2) ) Glperazme HCI SaID

in DCM
Click to download full resolution via product page

Caption: General workflow for the synthesis of Piperazine-1-sulfonamide.

Experimental Protocol: Synthesis of Piperazine-1-
sulfonamide

e Setup: To a round-bottom flask equipped with a magnetic stir bar, add piperazine (4
equivalents) and dissolve in a suitable anhydrous solvent such as dichloromethane (DCM)
under an inert atmosphere (e.g., nitrogen). Cool the solution to 0 °C in an ice bath.

o Reaction: Slowly add a solution of sulfamoyl chloride (1 equivalent) in anhydrous DCM to the
stirred piperazine solution over 30-60 minutes, maintaining the temperature at O °C.

o Workup: After the addition is complete, allow the reaction to warm to room temperature and
stir for an additional 2-4 hours. Monitor the reaction by TLC or LC-MS. Upon completion,
filter the reaction mixture to remove the piperazine hydrochloride salt.
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 Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can
be purified by column chromatography on silica gel or by recrystallization from an
appropriate solvent system to yield the pure Piperazine-1-sulfonamide.[16]

Applications in Drug Discovery and Development

The Piperazine-1-sulfonamide scaffold is a cornerstone in the design of targeted therapies
due to its ability to engage in critical hydrogen bonding interactions while maintaining favorable
drug-like properties.

o HIV-1 Protease Inhibitors: This core has been expertly incorporated into highly potent
inhibitors of HIV-1 protease. The sulfonamide can form key hydrogen bonds with the
aspartate residues in the enzyme's active site, while the piperazine ring provides a vector for
attaching other functionalities that occupy different binding pockets.[17][18]

o BACEL Inhibitors for Alzheimer's Disease: Researchers have designed Piperazine-1-
sulfonamide derivatives as inhibitors of beta-secretase 1 (BACEL), a key enzyme in the
production of amyloid-[3 peptides. The scaffold serves as a central hub for orienting
substituents to interact with the enzyme's sub-pockets.[19]

o Antimicrobial Agents: The inherent biological activity of both the piperazine and sulfonamide
moieties has been leveraged in the synthesis of novel antimicrobial compounds. Derivatives
have shown efficacy against various bacterial pathogens.[4][5]

Piperazine-1-sulfonamide
Core

Attach at NH

Attach at NH2 (via modification)

Improved Solubility H-Bonding Anchor Rt Group R2 Group
(Piperazine) (Sulfonamide) (Vector for S1 pocket) (Vector for S2 pocket)

Click to download full resolution via product page

Caption: Role of the scaffold in structure-based drug design.
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Handling, Storage, and Safety

Proper handling and storage are essential for maintaining the integrity of the compound and
ensuring laboratory safety.

o Storage: Piperazine-1-sulfonamide should be stored in a tightly sealed container in a dry,
cool place, preferably at 2-8°C, to prevent degradation from moisture and atmospheric CO-.

[7]
o Safety: The compound and its hydrochloride salt are classified as irritants.[6]
o Signal Word: Warning[20]
o Hazard Statements:
» H315: Causes skin irritation.[6]
» H319: Causes serious eye irritation.[6]
= H335: May cause respiratory irritation.[6]

o Precautions: Standard personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or a chemical fume hood.

Conclusion

Piperazine-1-sulfonamide is a deceptively simple molecule with profound utility in the field of
medicinal chemistry. Its well-defined physicochemical properties, predictable spectroscopic
profile, and straightforward synthesis make it an accessible and powerful tool for researchers.
By providing both a site for derivatization and a key pharmacophoric element, it continues to
serve as a privileged scaffold in the rational design of new therapeutic agents, demonstrating
that a solid understanding of basic properties is the launchpad for significant innovation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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